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Compound of Interest

Compound Name:
Heptadecyltrimethylammonium

Bromide

Cat. No.: B1640526 Get Quote

Heptadecyltrimethylammonium Bromide: A
Technical Safety and Handling Guide
This guide provides an in-depth overview of the safety data and handling precautions for

Heptadecyltrimethylammonium Bromide (HTAB), a quaternary ammonium compound used

in various research and development applications. The information is compiled from multiple

safety data sheets to ensure a comprehensive resource for researchers, scientists, and drug

development professionals.

Hazard Identification and Classification
Heptadecyltrimethylammonium Bromide is classified as a hazardous substance under the

Globally Harmonized System (GHS) of Classification and Labelling of Chemicals. It poses

significant risks upon exposure, including acute toxicity, skin and eye damage, and

environmental hazards.

Table 1: GHS Hazard and Precautionary Statements
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Category Code Statement

Hazard Statements H302
Harmful if swallowed.[1][2][3]

[4][5][6]

H315
Causes skin irritation.[1][2][3]

[4][5][6]

H318
Causes serious eye damage.

[1][2][4][5][6]

H335
May cause respiratory

irritation.[1][4][5][6]

H373

May cause damage to organs

(Gastrointestinal tract) through

prolonged or repeated

exposure if swallowed.[1][2][4]

[6]

H410

Very toxic to aquatic life with

long lasting effects.[1][2][3][4]

[5][6]

Precautionary Statements P260 Do not breathe dust.[1][2][6][7]

P264
Wash skin thoroughly after

handling.[2][3][6][7]

P270

Do not eat, drink or smoke

when using this product.[2][3]

[6][7]

P273
Avoid release to the

environment.[1][2][5][6][7]

P280

Wear protective gloves/ eye

protection/ face protection.[1]

[2][3][5][6][7]

P301 + P312

IF SWALLOWED: Call a

POISON CENTER/ doctor if

you feel unwell.[5][6][7]
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P302 + P352
IF ON SKIN: Wash with plenty

of soap and water.[2][3][5][6][7]

P304 + P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.[3][6]

[7]

P305 + P351 + P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[1][2][3][5]

P310
Immediately call a POISON

CENTER or doctor.[1][3]

P391 Collect spillage.[1][2]

P403 + P233

Store in a well-ventilated

place. Keep container tightly

closed.[1][3][6]

P501

Dispose of contents/container

to an approved waste disposal

plant.[1][3]

Physicochemical Data
Understanding the physical and chemical properties of a substance is critical for its safe

handling and storage.

Table 2: Physical and Chemical Properties
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Property Value

Physical State Powder, Solid[2]

Color White[2]

Melting Point 237 - 243 °C[2]

Boiling Point 181 °C (lit.)[2]

Solubility Soluble in water.[3]

Stability
Stable under recommended storage conditions.

Hygroscopic.[3][8]

Autoignition Temperature 290 °C / 554 °F[8]

Handling and Storage Protocols
Adherence to strict handling and storage protocols is mandatory to minimize exposure risk and

ensure laboratory safety.

Safe Handling Practices:

Ventilation: Always handle in a well-ventilated place.[2] Use only outdoors or in an area with

local and general ventilation.[1][7]

Avoid Dust Formation: Avoid generating dust and aerosols.[2][9]

Personal Contact: Avoid contact with skin, eyes, and clothing.[2][8] Do not breathe dust.[6][7]

Hygiene: Wash hands and face thoroughly after handling.[1][3][7] Do not eat, drink, or smoke

in work areas.[1][3][7] Contaminated work clothing should not be allowed out of the

workplace.[10]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear tightly fitting safety goggles with side-shields or a face shield.

[2] Ensure eyewash stations are close to the workstation.[3][8]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.chemicalbook.com/msds/hexadecyl-trimethyl-ammonium-bromide.pdf
https://www.chemicalbook.com/msds/hexadecyl-trimethyl-ammonium-bromide.pdf
https://www.chemicalbook.com/msds/hexadecyl-trimethyl-ammonium-bromide.pdf
https://www.chemicalbook.com/msds/hexadecyl-trimethyl-ammonium-bromide.pdf
https://assets.thermofisher.cn/directwebviewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA15235&PLANT=d__ALF
https://assets.thermofisher.cn/directwebviewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA15235&PLANT=d__ALF
https://www.fishersci.com/store/msds?partNumber=AC227160100&productDescription=CETYLTRIMETHYLAMMONIUM+B+10GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC227160100&productDescription=CETYLTRIMETHYLAMMONIUM+B+10GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/hexadecyl-trimethyl-ammonium-bromide.pdf
https://www.chemos.de/import/data/msds/GB_en/57-09-0-A0215685-GB-en.pdf
https://www.uwyo.edu/wyominginbre/_files/docs/dsc-sds/cetyltrimethylammonium-bromide.pdf
https://www.chemicalbook.com/msds/hexadecyl-trimethyl-ammonium-bromide.pdf
https://apps.mnc.umn.edu/pub/msds/hexadecyltrimethylammonium-bromide.pdf
https://www.chemicalbook.com/msds/hexadecyl-trimethyl-ammonium-bromide.pdf
https://www.fishersci.com/store/msds?partNumber=AC227160100&productDescription=CETYLTRIMETHYLAMMONIUM+B+10GR&vendorId=VN00032119&countryCode=US&language=en
https://www.sigmaaldrich.com/HK/zh/sds/sigma/h5882
https://www.uwyo.edu/wyominginbre/_files/docs/dsc-sds/cetyltrimethylammonium-bromide.pdf
https://www.chemos.de/import/data/msds/GB_en/57-09-0-A0215685-GB-en.pdf
https://assets.thermofisher.cn/directwebviewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA15235&PLANT=d__ALF
https://www.uwyo.edu/wyominginbre/_files/docs/dsc-sds/cetyltrimethylammonium-bromide.pdf
https://www.chemos.de/import/data/msds/GB_en/57-09-0-A0215685-GB-en.pdf
https://assets.thermofisher.cn/directwebviewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA15235&PLANT=d__ALF
https://www.uwyo.edu/wyominginbre/_files/docs/dsc-sds/cetyltrimethylammonium-bromide.pdf
https://www.echemi.com/sds/octadecytrimethylammoniumbromide-pid_Seven6042.html
https://www.chemicalbook.com/msds/hexadecyl-trimethyl-ammonium-bromide.pdf
https://assets.thermofisher.cn/directwebviewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA15235&PLANT=d__ALF
https://www.fishersci.com/store/msds?partNumber=AC227160100&productDescription=CETYLTRIMETHYLAMMONIUM+B+10GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1640526?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Skin Protection: Handle with chemical-impermeable gloves. Wear appropriate protective

clothing to prevent skin exposure.[2][8]

Respiratory Protection: If engineering controls are insufficient, use a full-face particle

respirator type N100 (US) or type P3 (EN 143).[6]

Storage Conditions:

Container: Keep containers tightly closed in a dry, cool, and well-ventilated place.[2][3]

Incompatibilities: Store away from incompatible materials such as strong oxidizing agents.

Atmosphere: Due to its hygroscopic nature, storing under an inert atmosphere is

recommended.[3]

Emergency and First Aid Procedures
Immediate and appropriate first aid is crucial in the event of exposure.

Table 3: First Aid Measures
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Exposure Route Procedure

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing. If breathing is difficult

or stopped, provide artificial respiration. Call a

physician or POISON CENTER if you feel

unwell.[2][3][6][7]

Skin Contact

Immediately take off all contaminated clothing.

Rinse the skin with plenty of soap and water for

at least 15 minutes. If skin irritation persists, call

a physician.[2][6][7][8]

Eye Contact

Rinse cautiously with plenty of water for at least

15 minutes, also under the eyelids. Remove

contact lenses if present and easy to do.

Continue rinsing. Immediately call an

ophthalmologist or POISON CENTER.[1][2][3][6]

[7]

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Never give anything by mouth to an

unconscious person. Immediately make the

victim drink water (two glasses at most). Call a

physician or POISON CENTER.[2][3][6][7]

Fire Fighting Measures:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[2][7]

Specific Hazards: Hazardous combustion products include carbon oxides, nitrogen oxides

(NOx), and hydrogen bromide gas.[6][7] The substance is combustible and can form

explosive mixtures with air on intense heating.[6][7]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[7][8]
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Accidental Release and Disposal Protocol
Safety data sheets provide standardized procedures for containing and cleaning spills. The

following workflow outlines the necessary steps for managing an accidental release of

Heptadecyltrimethylammonium Bromide.
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Phase 1: Immediate Response

Phase 2: Secure & Contain

Phase 3: Cleanup & Decontamination

Phase 4: Disposal

Spill Occurs

Assess Situation
(Size, Location, Risk)

Evacuate Immediate Area
Alert Personnel

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Ensure Adequate Ventilation

Contain Spill
(Cover with inert absorbent material)

Carefully Sweep/Scoop Up Material
Avoid creating dust

Clean Spill Area
(Wash with soap and water)

Place Waste in a Labeled,
Sealed Container

Dispose of as Hazardous Waste
(Follow local regulations)

Click to download full resolution via product page

Caption: Workflow for handling an accidental chemical spill.
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Waste Disposal: Waste materials must be disposed of in accordance with national and local

regulations.[6] Do not let the product enter drains or surface water.[1][7] The chemical should

be left in its original container and not mixed with other waste.[6] Uncleaned containers should

be handled as the product itself.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1640526?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1640526?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

